N-(2-(dimethylamino)ethyl)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-2-(methylthio)benzamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-2-methylsulfanylbenzamide;hydrochloride
• InChI: InChI=1S/C21H25N3O2S2.ClH/c1-14-10-11-16(26-4)18-19(14)28-21(22-18)24(13-12-23(2)3)20(25)15-8-6-7-9-17(15)27-5;/h6-11H,12-13H2,1-5H3;1H
• InChI Key: XUKPBRJHCSCWAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N=C(S2)N(CCN(C)C)C(=O)C3=CC=CC=C3SC.Cl
• Molecular Formula: C21H26ClN3O2S2
• Molecular Weight: 452.0 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-2-(methylthio)benzamide hydrochloride is a useful research compound. Its molecular formula is C21H26ClN3O2S2 and its molecular weight is 452.03. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Novel Compounds : Research has been conducted on the synthesis of new heterocyclic compounds derived from benzothiazole derivatives, exploring their anti-inflammatory and analgesic properties. These studies contribute to understanding how structural modifications can influence biological activity, potentially leading to the development of new therapeutic agents (Abu‐Hashem et al., 2020).

• Anticancer and Antimicrobial Potential : Derivatives of benzothiazole, which share structural similarities with the query compound, have been evaluated for their antimicrobial and anticancer activities. Such studies indicate the potential of these compounds in developing new treatments for cancer and infections (Havrylyuk et al., 2010).

• Enzymatic Substrate Synthesis : Efficient coupling methods for conjugated carboxylic acids with methyl ester amino acids have been developed, illustrating the compound's potential use in synthesizing enzymatic substrates. This highlights its role in biochemical research and drug development processes (Brunel, Salmi, & Letourneux, 2005).

Chemical Properties and Applications

• Corrosion Inhibition : Benzothiazole derivatives have been investigated for their corrosion inhibition properties, suggesting potential applications in protecting metals against corrosion. This research may hint at the chemical compound's utility in industrial applications where corrosion resistance is crucial (Hu et al., 2016).

• Chemical Synthesis : The compound's structure is conducive to various chemical reactions, enabling the synthesis of a wide array of heterocyclic compounds. These reactions are foundational in medicinal chemistry for creating new drugs and understanding chemical interactions (Sedlák, Drabina, & Hanusek, 2003).